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Abstract
Sodium methanedithioate, a structurally simple organosulfur compound, holds significant

potential in various scientific and industrial fields, particularly in polymer chemistry and organic

synthesis. This technical guide provides a comprehensive overview of the physical and

chemical properties of sodium methanedithioate, offering a foundational resource for

researchers and professionals. The document details its synthesis, characterization, chemical

reactivity, and potential applications, with a focus on providing practical, field-proven insights.

Introduction
Sodium methanedithioate (CAS RN: 69316-68-3) is the sodium salt of methanedithioic acid.[1]

Its unique structure, featuring a dithiocarboxylate functional group, imparts specific reactivity

that makes it a valuable building block in the synthesis of more complex molecules. While often

confused with the more common sodium methanethiolate, sodium methanedithioate possesses

distinct properties and applications that warrant specific attention. This guide aims to elucidate

these characteristics, providing a clear and accurate technical resource.
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The fundamental identity of sodium methanedithioate is defined by its molecular structure and

associated identifiers.

Property Value Source

IUPAC Name
sodium;hydride;methanedithioi

c acid
[1]

CAS Number 69316-68-3 [1]

Molecular Formula CH₃NaS₂ [1]

Molecular Weight 102.16 g/mol [1]

InChI Key
FSNNUXOSPJGENI-

UHFFFAOYSA-N
[1]

The structure of sodium methanedithioate consists of a central carbon atom double-bonded to

one sulfur atom and single-bonded to another sulfur atom, which carries a negative charge and

is ionically bonded to a sodium cation.

Caption: Chemical structure of Sodium Methanedithioate.

Physicochemical Properties
A thorough understanding of the physicochemical properties of sodium methanedithioate is

essential for its effective handling, application, and analysis.

Physical Properties
Property Value Source

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available
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Note: Specific experimental data for the physical properties of pure sodium methanedithioate

are not readily available in the reviewed literature.

Chemical Properties
pKa of Methanedithioic Acid: The acidity of the parent acid, methanedithioic acid, is a key

determinant of the basicity of its conjugate base, the methanedithioate anion. While the

precise pKa value for methanedithioic acid is not widely reported, it is expected to be a

relatively acidic organic compound due to the presence of the two sulfur atoms which can

stabilize the negative charge of the conjugate base. For comparison, the pKa of the related

compound, methanethiol, is approximately 10.4.[2]

Synthesis and Characterization
The synthesis of sodium methanedithioate can be achieved through several routes, each with

its own advantages and considerations.

Synthesis Protocols
Method 1: From Carbon Disulfide and a Reducing Agent

One common method involves the reaction of carbon disulfide with a suitable sodium-

containing reducing agent. A reported synthesis utilizes sodium hydroxymethanesulfinate under

controlled pH and temperature conditions.[1]

Experimental Protocol:

In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium

hydroxymethanesulfinate in a suitable solvent.

Cool the solution in an ice bath.

Slowly add carbon disulfide to the cooled solution while maintaining vigorous stirring.

Control the pH of the reaction mixture throughout the addition.

After the addition is complete, allow the reaction to proceed for a specified time.
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Isolate the crude sodium methanedithioate by filtration or other appropriate means.

Purify the product, for example, by recrystallization from a suitable solvent.

Synthesis Workflow

Start: Dissolve Sodium
Hydroxymethanesulfinate

Cool Solution
(Ice Bath)

Slowly Add
Carbon Disulfide Maintain pHwith stirring Allow Reaction

to Proceed Isolate Crude Product Purify Product Sodium Methanedithioate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of sodium methanedithioate.

Characterization Techniques
The identity and purity of synthesized sodium methanedithioate can be confirmed using a

variety of analytical techniques.

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify the characteristic

vibrational frequencies of the functional groups present in the molecule. The S-C-S

vibrational bands are expected to appear in the region of approximately 950–1050 cm⁻¹.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy are

crucial for confirming the structural integrity of the compound. The proton NMR spectrum

would show a signal for the CH₂ group, while the carbon NMR would show a signal for the

dithiocarboxylate carbon.

Elemental Analysis: This technique determines the percentage composition of carbon,

hydrogen, and sulfur in the sample, which can be compared to the theoretical values for

C₁H₂NaS₂ to assess purity.

Chemical Reactivity and Applications
Sodium methanedithioate's reactivity is centered around the nucleophilic nature of the

dithiocarboxylate anion.
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Nucleophilic Reactions
The methanedithioate anion is a potent nucleophile and can participate in various substitution

and addition reactions.

Thiomethylation: It serves as a reagent for introducing the thiomethyl group (-CH₂S⁻) into

organic molecules. This is a valuable transformation in the synthesis of pharmaceuticals and

agrochemicals.[1]

Polymer Chemistry
A primary application of sodium methanedithioate is in the field of polymer chemistry, where it

functions as a monomeric building block.[1] Its bifunctional nature allows it to be incorporated

into polymer chains, leading to the formation of sulfur-containing polymers with unique

properties.

Key Application Areas
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Caption: Major applications of sodium methanedithioate.

Safety and Handling
While specific toxicity data for sodium methanedithioate is not extensively documented, it is

prudent to handle it with the care afforded to all chemical reagents. Based on the reactivity of

similar sulfur-containing compounds, the following precautions are recommended:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.
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Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of any potential

dust or vapors.

Storage: Store in a cool, dry place, away from incompatible materials such as strong

oxidizing agents and acids. Keep the container tightly sealed to prevent moisture absorption.

Conclusion
Sodium methanedithioate is a specialized organosulfur compound with distinct chemical

properties and applications. While there is a need for more comprehensive data on its physical

properties, its utility in polymer synthesis and as a thiomethylation reagent is established. This

guide has synthesized the available technical information to provide a solid foundation for

researchers and professionals working with or considering the use of this versatile chemical.

Further research into its properties and applications is warranted to fully explore its potential in

various fields of chemistry and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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